Cas no 338747-51-6 (4-(4-chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine)

4-(4-Chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine is a specialized heterocyclic compound featuring a benzoxazine core substituted with a 4-chlorobenzenesulfonyl group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The sulfonyl moiety enhances electrophilic character, making it a versatile intermediate for further functionalization. The methyl group at the 3-position contributes to steric stability, while the chlorobenzenesulfonyl group may influence binding affinity in biologically active molecules. Its well-defined molecular architecture allows for precise modifications, making it valuable in medicinal chemistry for the development of novel therapeutic agents or as a scaffold for targeted synthesis. The compound's purity and consistent performance are critical for research and industrial use.

4-(4-chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine structure

338747-51-6 structure

Product Name:4-(4-chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine

CAS No:338747-51-6

MF:

MW:

CID:4647493

Update Time:2025-05-21

4-(4-chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

- 4-(4-chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine

4-(4-chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00897225-1g	4-(4-Chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine	338747-51-6	90%	1g	￥4193.0	2023-04-07
A2B Chem LLC	AI73437-1mg	4-(4-chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine	338747-51-6	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI73437-5mg	4-(4-chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine	338747-51-6	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI73437-10mg	4-(4-chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine	338747-51-6	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI73437-500mg	4-(4-chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine	338747-51-6	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI73437-1g	4-(4-chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine	338747-51-6	>90%	1g	$1295.00	2024-04-20

4-(4-chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

Additional information on 4-(4-chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine

4-(4-Chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 338747-51-6)

The compound 4-(4-chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine, identified by the CAS registry number CAS No. 338747-51-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds containing both oxygen and nitrogen atoms in their structure. The presence of the sulfonyl group at the 4-position and the methyl substitution at the 3-position introduces unique electronic and steric properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of benzoxazines in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The sulfonyl group attached to the benzene ring in this compound enhances its bioavailability and stability, making it a promising candidate for pharmacological applications. Researchers have also explored the use of this compound as a building block for constructing more complex molecular architectures, such as macrocycles and supramolecular assemblies.

The synthesis of 4-(4-chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. The chloro group at the para position of the benzenesulfonyl moiety plays a critical role in directing the substitution reaction, ensuring high regioselectivity. This compound has been synthesized using both traditional organic chemistry methods and modern catalytic techniques, with continuous efforts to optimize reaction conditions for higher yields and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its UV-vis spectrum shows strong absorption bands in the range of 250–300 nm, indicating its potential for use in optoelectronic materials. Additionally, nuclear magnetic resonance (NMR) spectroscopy has been employed to confirm its molecular structure, with characteristic signals observed for the sulfonyl group and the methyl substitution.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, reactivity, and interaction with biological targets. For instance, density functional theory (DFT) calculations have revealed that the sulfonyl group significantly influences the electron distribution within the molecule, enhancing its ability to act as an electrophilic center in biochemical reactions.

The application of CAS No. 338747-51-6 extends beyond pharmacology into materials science. Its unique combination of aromaticity and functional groups makes it an ideal candidate for designing advanced polymers and hybrid materials. For example, researchers have investigated its use as a monomer in polycondensation reactions to form high-performance polybenzoxazines with excellent thermal stability and mechanical properties.

In conclusion, 4-(4-chlorobenzenesulfonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine is a versatile compound with a wide range of applications across multiple disciplines. Its synthesis methodology continues to be refined, while its physical and chemical properties are being thoroughly characterized to unlock its full potential. As research progresses, this compound is expected to play an increasingly important role in both academic studies and industrial applications.